Cas no 41233-10-7 (6-Thiatridecane)

• Product Name: 6-Thiatridecane
• CAS No: 41233-10-7
• MF: C₁₂H₂₆S
• MW: 202.399842739105
• CID: 2634827
• PubChem ID: 524801
• Update Time: 2025-04-21

6-Thiatridecane Chemical and Physical Properties

Names and Identifiers

• heptyl-pentyl-sulfide
• SCHEMBL198302
• 6-Thiatridecane
• DZVDTDUSTWMTGT-UHFFFAOYSA-N
• DTXSID601037359
• 1-(Pentylsulfanyl)heptane
• 41233-10-7
• heptyl pentyl sulfide

• Inchi： 1S/C12H26S/c1-3-5-7-8-10-12-13-11-9-6-4-2/h3-12H2,1-2H3
• InChI Key： DZVDTDUSTWMTGT-UHFFFAOYSA-N
• SMILES： S(CCCCC)CCCCCCC

Computed Properties

• Exact Mass: 202.17552200Da
• Monoisotopic Mass: 202.17552200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 81.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 25.3Ų